Cas no 30866-56-9 (1,3,5-Pentanetrione,1-(2-chlorophenyl)-5-phenyl-)

• Product Name: 1,3,5-Pentanetrione,1-(2-chlorophenyl)-5-phenyl-
• CAS No: 30866-56-9
• MF: C₁₇H₁₃ClO₃
• MW: 300.736324071884
• CID: 319588
• PubChem ID: 257578
• Update Time: 2025-04-19

1,3,5-Pentanetrione,1-(2-chlorophenyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetrione,1-(2-chlorophenyl)-5-phenyl-
• 1-(2-chlorophenyl)-5-phenylpentane-1,3,5-trione
• DTXSID90953051
• 30866-56-9
• NSC85714
• NSC-85714

• Inchi： 1S/C17H13ClO3/c18-15-9-5-4-8-14(15)17(21)11-13(19)10-16(20)12-6-2-1-3-7-12/h1-9H,10-11H2
• InChI Key： NECJZFQJCVKVEE-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CC(CC(C1C=CC=CC=1)=O)=O)=O

Computed Properties

• Exact Mass: 300.05539
• Monoisotopic Mass: 300.055
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.258
• Boiling Point: 429.7°C at 760 mmHg
• Flash Point: 181.4°C
• Refractive Index: 1.584
• PSA: 51.21
• LogP: 3.75490